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Compound of Interest

Compound Name: Cy7 diacid

Cat. No.: B12322769 Get Quote

An In-depth Technical Guide to the Safety and Handling of Cy7 Diacid

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling protocols for Cy7 diacid, a near-

infrared fluorescent dye. Adherence to these guidelines is crucial for ensuring personal safety

and maintaining the integrity of experimental outcomes. While specific toxicological data for

Cy7 diacid is not extensively available, the following recommendations are based on

information for Cy7 diacid and similar cyanine dyes.

Chemical and Physical Properties
Cy7 diacid is a bifunctional dye molecule characterized by two carboxylic acid groups and

near-infrared fluorescence.[1][2][3]

Table 1: Chemical and Physical Properties of Cy7 Diacid
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Property Value Source

Chemical Formula C42H53ClN2O4 [2]

Molecular Weight 685.35 [2]

Appearance Solid

Solubility No data available

Excitation Maximum (nm) ~745

Emission Maximum (nm) ~800

Hazard Identification and Safety Precautions
According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, Cy7 diacid is classified as follows:

Acute toxicity, Oral (Category 4), H302: Harmful if swallowed.

Acute aquatic toxicity (Category 1), H400: Very toxic to aquatic life.

Chronic aquatic toxicity (Category 1), H410: Very toxic to aquatic life with long lasting effects.

Precautionary Statements:

P264: Wash skin thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.

P273: Avoid release to the environment.

P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.

P330: Rinse mouth.

P391: Collect spillage.
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P501: Dispose of contents/container to an approved waste disposal plant.

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to minimize exposure.

Table 2: Required Personal Protective Equipment (PPE) for Handling Cy7 Diacid

Stage of Handling Required PPE

Receiving and Storage Safety glasses, Nitrile gloves

Preparation of Solutions Safety goggles, Nitrile gloves, Lab coat

Experimental Use Safety goggles, Nitrile gloves, Lab coat

Spill Cleanup

Safety goggles, Nitrile gloves (double-gloving

recommended), Lab coat, Dust mask (for solid

spills)

Waste Disposal Safety goggles, Nitrile gloves, Lab coat

Source:

Experimental Protocols
Receiving and Inspection
Upon receiving the compound, visually inspect the packaging for any signs of damage or

leakage. If the container is compromised, do not open it. Isolate the package in a fume hood

and contact your institution's Environmental Health and Safety (EHS) office for guidance.

Storage
Proper storage is crucial for maintaining the dye's integrity.

Table 3: Storage Conditions for Cy7 Diacid
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Form
Short-term Storage (days
to weeks)

Long-term Storage
(months to years)

Solid (Powder) 0 - 4 °C, dry and dark -20 °C, dry and dark

In Solvent Not specified -80 °C

Sources:

General storage guidelines include:

Store in a tightly sealed container in a cool, dry, and dark place.

Transportation at room temperature for up to 2-3 weeks is acceptable.

Avoid prolonged exposure to light.

Allow the vial to equilibrate to room temperature before opening to prevent condensation.

Preparation of Solutions
Work in a well-ventilated area, preferably a chemical fume hood, especially when handling

the solid form to avoid inhalation of dust.

To prepare aqueous solutions, use high-purity water (e.g., Milli-Q).

Carefully weigh the required amount of the solid, avoiding the creation of dust.

Slowly add the solid to the solvent while stirring to ensure complete dissolution.

Clearly label all solutions with the compound name, concentration, solvent, and date of

preparation.

Spill Cleanup
In the event of a spill, follow these procedures:

Small Spills:
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Alert others in the immediate area.

Wear appropriate PPE.

If the spill is a solid, gently cover it with a damp paper towel to prevent dust generation.

If the spill is a liquid, absorb it with an inert material (e.g., vermiculite, sand).

Collect the absorbed material and contaminated items into a sealed, labeled hazardous

waste container.

Clean the spill area with soap and water.

Large Spills:

Evacuate the area immediately.

Alert your supervisor and your institution's EHS office.

Waste Disposal
All Cy7 diacid waste should be treated as hazardous chemical waste.

Solid Waste: Unused solid Cy7 diacid and contaminated materials (e.g., pipette tips, gloves)

should be placed in a designated and clearly labeled hazardous waste container.

Liquid Waste: Dispose of solutions in a designated hazardous waste container.

Ensure all waste containers are compatible, properly sealed, and clearly labeled with

"Hazardous Waste" and the full chemical name.

Store waste containers in a designated satellite accumulation area for collection by EHS

personnel.

First Aid Measures
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

separating the eyelids with fingers. Seek medical attention.
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Skin Contact: Wash the affected area immediately with soap and water. Remove

contaminated clothing.

Ingestion: If swallowed, rinse mouth with water if the person is conscious. Call a poison

center or doctor for advice. Do not induce vomiting.

Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.

Visualized Workflows
The following diagrams illustrate key safety and handling procedures for Cy7 diacid.
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Caption: Workflow for receiving and inspecting Cy7 diacid shipments.
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Caption: Protocol for responding to a Cy7 diacid spill.
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Caption: Workflow for the proper disposal of Cy7 diacid waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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